Cas no 1341941-18-1 (3-methyl-2-(2-methylpropyl)piperidine)

• Product Name: 3-methyl-2-(2-methylpropyl)piperidine
• CAS No: 1341941-18-1
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 6416409
• PubChem ID: 64458206
• Update Time: 2025-05-25

3-methyl-2-(2-methylpropyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(2-methylpropyl)piperidine
• Piperidine, 3-methyl-2-(2-methylpropyl)-
• CS-0274122
• SCHEMBL15533229
• AKOS013781895
• EN300-1231004
• 1341941-18-1
• 2-Isobutyl-3-methylpiperidine

• Inchi： 1S/C10H21N/c1-8(2)7-10-9(3)5-4-6-11-10/h8-11H,4-7H2,1-3H3
• InChI Key： HNJRMISLECWKQQ-UHFFFAOYSA-N
• SMILES： N1CCCC(C)C1CC(C)C

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.802±0.06 g/cm3(Predicted)
• Boiling Point: 186.6±8.0 °C(Predicted)
• pka: 10.63±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-methyl-2-(2-methylpropyl)piperidine

Comprehensive Overview of 3-methyl-2-(2-methylpropyl)piperidine (CAS No. 1341941-18-1): Properties, Applications, and Industry Insights

3-methyl-2-(2-methylpropyl)piperidine (CAS No. 1341941-18-1) is a specialized organic compound belonging to the piperidine derivative family. Its unique structural features, including a methyl group at the 3-position and a 2-methylpropyl side chain, contribute to its distinct physicochemical properties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Recent studies highlight its relevance in the development of novel central nervous system (CNS) targeting agents, aligning with the growing demand for neuropharmacological innovations.

The synthesis of 3-methyl-2-(2-methylpropyl)piperidine typically involves multi-step organic reactions, with researchers optimizing routes for improved yield and purity. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are employed for characterization, ensuring compliance with stringent industry standards. Its logP value and steric hindrance profile make it particularly interesting for drug design, addressing current challenges in blood-brain barrier (BBB) penetration—a hot topic in neurodegenerative disease research.

In material science, this compound demonstrates utility as a chiral auxiliary or ligand in asymmetric catalysis, responding to the industry's push for greener chemistry solutions. The 2-methylpropyl moiety enhances solubility in non-polar media, expanding its applications in polymer modification and coating formulations. With sustainability being a key market driver, researchers are exploring its role in bio-based material development, particularly in renewable resource utilization projects.

Safety assessments indicate that proper handling procedures should be followed, though it doesn't fall under hazardous classifications. Storage recommendations emphasize protection from moisture and oxidation, with inert atmosphere conditions preferred for long-term stability. These protocols align with Good Manufacturing Practice (GMP) requirements, crucial for pharmaceutical-grade applications.

The commercial availability of 3-methyl-2-(2-methylpropyl)piperidine has increased significantly, with suppliers offering various purity grades (98%, 99%) to meet diverse research needs. Market analysis shows growing demand from contract research organizations (CROs) and academic institutions, particularly in regions with strong life sciences sectors. Pricing trends reflect the compound's specialized nature, with custom synthesis services gaining popularity for scaled-up production.

Future research directions may explore its structure-activity relationships (SAR) in greater depth, especially regarding molecular docking studies with neurological targets. The compound's potential in flavor and fragrance applications also warrants investigation, given the industry's constant search for novel organoleptic compounds. As computational chemistry tools advance, virtual screening of 3-methyl-2-(2-methylpropyl)piperidine derivatives could accelerate discovery pipelines.

For researchers querying "piperidine derivatives uses" or "CAS 1341941-18-1 suppliers", this compound represents an intersection of fundamental chemistry and applied science. Its versatility addresses multiple market trends, from precision medicine to green chemistry, making it a noteworthy subject for ongoing scientific exploration. Technical databases continue to expand its documented spectral data and thermodynamic properties, facilitating broader adoption across disciplines.